Cas no 5684-12-8 (2-Phenanthrenecarboxylicacid, 1-ethyl-1,2,3,4-tetrahydro-7-hydroxy-2-methyl-)

• Product Name: 2-Phenanthrenecarboxylicacid, 1-ethyl-1,2,3,4-tetrahydro-7-hydroxy-2-methyl-
• CAS No: 5684-12-8
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 382021
• PubChem ID: 745580
• Update Time: 2025-04-19

2-Phenanthrenecarboxylicacid, 1-ethyl-1,2,3,4-tetrahydro-7-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Phenanthrenecarboxylicacid, 1-ethyl-1,2,3,4-tetrahydro-7-hydroxy-2-methyl-
• Phenol, 2,6-bis[(dimethylamino)methyl]-4-methoxy-
• 2,6-bis[(dimethylamino)methyl]-4-methoxyphenol
• NS00005533
• Oprea1_285120
• AKOS001653424
• AB00093422-01
• AO-365/12757669
• BRD-K35522997-103-01-4
• CCG-111568
• EU-0011015
• 5684-12-8
• HMS1481L10
• DTXSID80353581
• ChemDiv3_003068
• Cambridge id 5684128

• Inchi： 1S/C13H22N2O2/c1-14(2)8-10-6-12(17-5)7-11(13(10)16)9-15(3)4/h6-7,16H,8-9H2,1-5H3
• InChI Key： HIXNUSUJXZDHKB-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CN(C)C)OC)CN(C)C

Computed Properties

• Exact Mass: 238.16826
• Monoisotopic Mass: 238.168128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9
• XLogP3: 1.2

Experimental Properties

• Density: 1.059
• Boiling Point: 320.2°Cat760mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.54
• PSA: 35.94